Cas no 154396-09-5 (1-(3-chlorophenyl)-4-methyl-1H-pyrazole)

• Product Name: 1-(3-chlorophenyl)-4-methyl-1H-pyrazole
• CAS No: 154396-09-5
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 4605029
• Update Time: 2025-07-21

1-(3-chlorophenyl)-4-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-4-methyl-1H-pyrazole
• 1H-Pyrazole, 1-(3-chlorophenyl)-4-methyl-

• Inchi： 1S/C10H9ClN2/c1-8-6-12-13(7-8)10-4-2-3-9(11)5-10/h2-7H,1H3
• InChI Key： NGSXKQICBZZDPW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC(Cl)=C2)C=C(C)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3-chlorophenyl)-4-methyl-1H-pyrazole

Introduction to 1-(3-chlorophenyl)-4-methyl-1H-pyrazole (CAS No. 154396-09-5)

1-(3-chlorophenyl)-4-methyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 154396-09-5, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic aromatic molecule has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of both chloro and methyl substituents on the phenyl ring, combined with the pyrazole core, makes it a versatile scaffold for drug discovery and development.

The compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities. Pyrazoles are five-membered heterocycles containing two nitrogen atoms, and they serve as key intermediates in synthesizing various pharmacologically active agents. The specific substitution pattern in 1-(3-chlorophenyl)-4-methyl-1H-pyrazole enhances its reactivity and functionality, making it a valuable building block for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 1-(3-chlorophenyl)-4-methyl-1H-pyrazole has been explored as a potential lead compound in several pharmacological studies. Its ability to interact with biological targets such as enzymes and receptors has been investigated extensively. For instance, studies have demonstrated its binding affinity to certain kinases, which are crucial in cell signaling pathways associated with cancer and inflammatory diseases.

The chloro substituent at the 3-position of the phenyl ring plays a pivotal role in modulating the electronic properties of the molecule. This functional group enhances electrophilicity, allowing for further derivatization and diversification of the compound’s structure. Researchers have utilized this property to develop libraries of analogs with tailored biological activities. Additionally, the methyl group at the 4-position contributes to steric hindrance, influencing the compound’s solubility and metabolic stability.

One of the most compelling aspects of 1-(3-chlorophenyl)-4-methyl-1H-pyrazole is its potential in oncology research. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory effects on various cancer-related enzymes. These findings have prompted further investigation into its mechanism of action and its potential as a single-agent or combination therapy in cancer treatment regimens. The pyrazole core’s ability to modulate enzyme activity makes it an attractive candidate for developing targeted therapies that minimize side effects associated with traditional chemotherapeutic agents.

Beyond oncology, 1-(3-chlorophenyl)-4-methyl-1H-pyrazole has also shown promise in addressing inflammatory and autoimmune disorders. Research has highlighted its interaction with inflammatory cytokine pathways, suggesting that it could serve as a precursor for drugs designed to regulate immune responses. The compound’s dual functionality—combining lipophilicity from the phenyl ring with heterocyclic nitrogen atoms—makes it an ideal candidate for drug delivery systems aimed at enhancing bioavailability and targeted action.

The synthesis of 1-(3-chlorophenyl)-4-methyl-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical-grade standards. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazole core efficiently. These synthetic advances have facilitated rapid screening of derivatives, accelerating the discovery process.

Recent advancements in computational chemistry have further enhanced the study of 1-(3-chlorophenyl)-4-methyl-1H-pyrazole. Molecular modeling techniques allow researchers to predict binding affinities and interactions with biological targets with high accuracy. This approach has been instrumental in designing modified versions of the compound that exhibit improved pharmacokinetic properties. By integrating experimental data with computational predictions, scientists can streamline the drug development pipeline, reducing time-to-market for new therapeutics.

The environmental impact of synthesizing 1-(3-chlorophenyl)-4-methyl-1H-pyrazole is also a critical consideration in modern pharmaceutical research. Efforts are underway to develop greener synthetic routes that minimize waste and hazardous byproducts. Solvent-free reactions and catalytic processes are being explored as alternatives to traditional methods, aligning with global sustainability goals. These innovations not only reduce environmental footprint but also enhance cost-effectiveness in large-scale production.

In conclusion, 1-(3-chlorophenyl)-4-methyl-1H-pyrazole (CAS No. 154396-09-5) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing drugs targeting various diseases, particularly cancer and inflammatory disorders. Ongoing research continues to uncover new therapeutic potentials, driven by advancements in synthetic chemistry and computational biology. As our understanding of this compound grows, so does its potential to contribute to next-generation treatments that improve patient outcomes worldwide.